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Compound of Interest

Compound Name: Isobutyl vinyl ether

Cat. No.: B089885 Get Quote

An In-depth Technical Guide to the Health and Safety Handling of Isobutyl Vinyl Ether

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of isobutyl
vinyl ether (IVE). It is intended for professionals in research, scientific, and drug development

fields who may work with this chemical. The following sections detail the physical and chemical

properties, potential hazards, handling precautions, emergency procedures, and experimental

workflows associated with isobutyl vinyl ether.

Chemical and Physical Properties
Isobutyl vinyl ether is a colorless liquid with a characteristic ether-like odor.[1] It is highly

flammable and can form explosive peroxides upon exposure to air.[2][3] Understanding its

physical and chemical properties is crucial for safe handling.

Table 1: Physical and Chemical Properties of Isobutyl Vinyl Ether
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Property Value Reference

Molecular Formula C6H12O [4]

Molar Mass 100.16 g/mol [4][5]

Appearance Clear, colorless liquid [3][4]

Boiling Point 83 °C [3][4]

Melting Point -112 °C [3][4]

Flash Point -9.4 °C (8°F) [4]

Density 0.769 g/cm³ [4]

Vapor Density 3.45 (vs air) [3][4]

Vapor Pressure 68 mm Hg (at 20 °C) [3][4]

Water Solubility 0.7 g/L (at 25 °C) [4]

Refractive Index n20/D 1.395 [3]

Hazard Identification and Toxicity
Isobutyl vinyl ether presents several health and safety hazards that necessitate careful

handling and the use of appropriate personal protective equipment (PPE).

2.1. Health Hazards

Exposure to isobutyl vinyl ether can cause irritation to the skin, eyes, and respiratory tract.[1]

[6][7] Vapors may cause dizziness or suffocation.[3][7] While comprehensive toxicological data

is not fully available, the known acute toxicity values are summarized below.[8]

Table 2: Acute Toxicity of Isobutyl Vinyl Ether
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Route Species Value Reference

Oral (LD50) Rat > 7,700 mg/kg [9]

Inhalation (LC50) Rat > 21 mg/l (4 h) [9]

Dermal (LD50) Rabbit 15,400 mg/kg [9]

Aquatic Toxicity

(EC50)
Daphnia magna 52 mg/l (48 h) [10]

2.2. Fire and Explosion Hazards

Isobutyl vinyl ether is a highly flammable liquid and vapor.[2][6][9] Its vapors are heavier than

air and can travel to an ignition source, causing a flashback.[6][7] It can also form explosive

peroxides, especially when exposed to air, which can detonate upon heating or distillation.[2][3]

The substance may polymerize explosively when heated or involved in a fire.[2][11]

Table 3: Flammability Data for Isobutyl Vinyl Ether

Property Value Reference

Flash Point -9.4 °C (8°F) [4]

Hazard Class 3 (Flammable Liquid) [3]

Packing Group II [3]

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risks associated with

isobutyl vinyl ether.

3.1. Handling

Work in a well-ventilated area, preferably under a chemical fume hood.[10][12]

Keep away from heat, sparks, open flames, and other ignition sources.[8][10]
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Use only non-sparking tools and explosion-proof equipment.[6][10]

Ground and bond containers and receiving equipment during transfer to prevent static

discharge.[6][7][10]

Avoid contact with skin and eyes.[8]

Avoid inhalation of vapor or mist.[8]

Wear appropriate personal protective equipment (PPE), including safety glasses or face

shield, gloves, and a lab coat.[10][13] For respiratory protection, use a respirator with a

suitable filter (e.g., type ABEK) if ventilation is inadequate.

3.2. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area.[6][8][10]

Keep away from incompatible materials such as oxidizing agents and strong acids.[6][7]

Store in a designated flammables area.[3]

It is often stabilized with a small amount of a base like triethanolamine or potassium

hydroxide (KOH) to inhibit polymerization.[3][14]

Periodically test for the presence of peroxides.[9]

Emergency Procedures
In the event of an emergency, follow these procedures.

4.1. First Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a

physician.[8]

Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water

and soap. Consult a physician if irritation persists.[8][10]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician. Remove contact lenses if present and easy to do.[7][10]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[8]

4.2. Fire Fighting Measures

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[2][6]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[7]

Specific Hazards: Vapors may form explosive mixtures with air.[9] Containers may explode

when heated.[6] Fire may produce irritating and toxic gases.[2]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[7]

4.3. Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area.[8] Remove all sources of ignition.

[8] Ensure adequate ventilation.[8] Avoid breathing vapors.[8]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[8]

Containment and Cleaning: Absorb the spill with a non-combustible absorbent material (e.g.,

sand, earth, vermiculite) and place it in a suitable container for disposal.[2][8]

Experimental Protocols and Workflows
The following diagrams illustrate key logical and experimental workflows for handling isobutyl
vinyl ether safely.
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Hazard Management Workflow for Isobutyl Vinyl Ether
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Typical Laboratory Workflow with Isobutyl Vinyl Ether
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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